N-[4-(1,3-benzothiazol-2-yl)phenyl]-5-bromo-2-chlorobenzamide

• Molecular Formula: C20H12BrClN2OS
• Molecular Weight: 443.7 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-5-bromo-2-chlorobenzamide
• InChI: InChI=1S/C20H12BrClN2OS/c21-13-7-10-16(22)15(11-13)19(25)23-14-8-5-12(6-9-14)20-24-17-3-1-2-4-18(17)26-20/h1-11H,(H,23,25)
• InChI Key: GDHUJIZAWWKMEV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=C(C=CC(=C4)Br)Cl

Description

N-[4-(1,3-benzothiazol-2-yl)phenyl]-5-bromo-2-chlorobenzamide is a complex organic compound that belongs to the benzothiazole family

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[4-(1,3-benzothiazol-2-yl)phenyl]-5-bromo-2-chlorobenzamide typically involves the reaction of 4-benzothiazol-2-yl-aniline with 5-bromo-2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified using column chromatography to obtain the desired compound in high purity.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.